Cas no 2138569-55-6 (N,3-diethyl-4,4-dimethylcyclohexan-1-amine)

• Product Name: N,3-diethyl-4,4-dimethylcyclohexan-1-amine
• CAS No: 2138569-55-6
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 6203933
• PubChem ID: 165498111
• Update Time: 2025-08-05

N,3-diethyl-4,4-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N,3-diethyl-4,4-dimethylcyclohexan-1-amine
• 2138569-55-6
• EN300-1158532

• Inchi： 1S/C12H25N/c1-5-10-9-11(13-6-2)7-8-12(10,3)4/h10-11,13H,5-9H2,1-4H3
• InChI Key： FTYOHYJCZZMLLD-UHFFFAOYSA-N
• SMILES： N(CC)C1CCC(C)(C)C(CC)C1

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on N,3-diethyl-4,4-dimethylcyclohexan-1-amine

Introduction to N,3-diethyl-4,4-dimethylcyclohexan-1-amine (CAS No. 2138569-55-6)

N,3-diethyl-4,4-dimethylcyclohexan-1-amine, a compound with the chemical formula C₁₁H₂₁N, is a derivative of cyclohexane featuring ethyl and methyl substituents. This N,3-diethyl-4,4-dimethylcyclohexan-1-amine exhibits unique structural and chemical properties that make it of significant interest in the field of pharmaceutical research and development. The presence of multiple alkyl groups contributes to its complex reactivity and potential applications in synthesizing bioactive molecules.

The CAS No. 2138569-55-6 assigned to this compound provides a unique identifier for its chemical structure, facilitating accurate referencing in scientific literature and industrial applications. This numerical code ensures that researchers and manufacturers can reliably identify and utilize this substance without ambiguity. The compound's molecular structure, characterized by a cyclohexane ring substituted with ethyl and methyl groups at specific positions, imparts distinct physicochemical properties that influence its solubility, stability, and interaction with biological targets.

In recent years, the pharmaceutical industry has shown increasing interest in N,3-diethyl-4,4-dimethylcyclohexan-1-amine due to its potential as a building block for more complex drug molecules. The cyclohexane scaffold is widely recognized for its ability to mimic natural amino acid structures, making it valuable in the design of peptidomimetics and other therapeutic agents. Additionally, the ethyl and methyl groups introduce regions for further functionalization, enabling the creation of derivatives with tailored biological activities.

One of the most compelling aspects of N,3-diethyl-4,4-dimethylcyclohexan-1-amine is its role in the synthesis of novel pharmacophores. Researchers have been exploring its utility in developing compounds that target various disease pathways. For instance, studies have suggested that derivatives of this molecule may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses. This has sparked interest in its potential application as an intermediate in the synthesis of anti-inflammatory agents.

The structural features of N,3-diethyl-4,4-dimethylcyclohexan-1-amine also make it a candidate for use in drug discovery programs aimed at addressing neurological disorders. The rigid cyclohexane ring can stabilize bioactive conformations, while the substituents provide opportunities for selective binding to neurological targets. Preliminary computational studies have indicated that modifications to this scaffold could lead to compounds with enhanced affinity for receptors involved in cognitive function and memory retention.

Furthermore, the compound's stability under various conditions makes it a promising candidate for industrial-scale production. Its resistance to degradation under standard storage conditions ensures consistent quality throughout the synthesis process. This reliability is crucial for pharmaceutical applications where consistency is paramount to ensure therapeutic efficacy.

The synthesis of N,3-diethyl-4,4-dimethylcyclohexan-1-amine typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced catalytic methods have been employed to improve yields and reduce byproduct formation. These synthetic strategies align with current trends in green chemistry, emphasizing sustainable practices that minimize environmental impact.

Recent advancements in spectroscopic techniques have enabled researchers to gain deeper insights into the structural properties of N,3-diethyl-4,4-dimethylcyclohexan-1-amine. NMR spectroscopy has been particularly valuable in confirming the configuration of the cyclohexane ring and identifying the positions of substituents. Mass spectrometry has also played a crucial role in verifying molecular weight and detecting impurities.

The pharmacological potential of N,3-diethyl-4,4-dimethylcyclohexan-1-amine has been further explored through in vitro assays. These studies have revealed interesting interactions with biological targets such as kinases and transcription factors. The ability to modulate these interactions suggests that derivatives of this compound could serve as leads for developing targeted therapies.

In conclusion,N,3-diethyl-4,4-dimethylcyclohexan-1-amine (CAS No. 2138569-55-6) represents a significant advancement in pharmaceutical chemistry due to its versatile structural framework and potential therapeutic applications. Its role as an intermediate in drug synthesis underscores its importance in modern medicinal chemistry research. As scientific understanding continues to evolve,N, 3, diethyl, and dimethylation strategies will likely unlock new possibilities for developing innovative treatments across multiple therapeutic areas.